2-methyl-4-[2-oxo-2-(1-piperidinyl)ethyl]-4H-[1,2,4]triazolo[1,5-a]benzimidazole

• IUPAC Name: 2-(2-methyl-[1,2,4]triazolo[1,5-a]benzimidazol-4-yl)-1-piperidin-1-ylethanone
• InChI: InChI=1S/C16H19N5O/c1-12-17-16-20(11-15(22)19-9-5-2-6-10-19)13-7-3-4-8-14(13)21(16)18-12/h3-4,7-8H,2,5-6,9-11H2,1H3
• InChI Key: GNUQEGHXNCPJHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=CC=CC=C3N(C2=N1)CC(=O)N4CCCCC4
• Molecular Formula: C16H19N5O
• Molecular Weight: 297.35 g/mol

Description

2-methyl-4-[2-oxo-2-(1-piperidinyl)ethyl]-4H-[1,2,4]triazolo[1,5-a]benzimidazole is a synthetic compound that has been widely studied for its potential biological and pharmacological properties. This compound belongs to the class of benzimidazole derivatives and has been found to exhibit a range of activities in various biological systems.

Mechanism of Action

The mechanism of action of 2-methyl-4-[2-oxo-2-(1-piperidinyl)ethyl]-4H-[1,2,4]triazolo[1,5-a]benzimidazole is not fully understood. However, it has been proposed that this compound may act on various molecular targets such as ion channels, enzymes, and receptors. This compound has been found to modulate the activity of various signaling pathways such as MAPK, NF-κB, and PI3K/Akt.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects in various biological systems. In cancer research, this compound has been found to inhibit cell proliferation, induce apoptosis, and inhibit angiogenesis. In inflammation research, this compound has been found to reduce the production of pro-inflammatory cytokines and chemokines. In neurological research, this compound has been found to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methyl-4-[2-oxo-2-(1-piperidinyl)ethyl]-4H-[1,2,4]triazolo[1,5-a]benzimidazole in lab experiments include its high potency and selectivity, its ability to modulate various signaling pathways, and its potential use as a therapeutic agent in various diseases. The limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 2-methyl-4-[2-oxo-2-(1-piperidinyl)ethyl]-4H-[1,2,4]triazolo[1,5-a]benzimidazole. These include the optimization of the synthesis method for higher yield and purity, the identification of its molecular targets and mechanism of action, the evaluation of its potential use as a therapeutic agent in various diseases, and the development of novel derivatives with improved pharmacological properties. Additionally, further studies are needed to evaluate the potential toxicity and safety of this compound in vivo.

Synthesis Methods

The synthesis of 2-methyl-4-[2-oxo-2-(1-piperidinyl)ethyl]-4H-[1,2,4]triazolo[1,5-a]benzimidazole involves the condensation of 2-methyl-4-nitroaniline with 2-oxo-2-(1-piperidinyl)ethylamine in the presence of a reducing agent such as iron powder. The resulting intermediate is then cyclized with triethylorthoformate to obtain the final product. This synthesis method has been optimized for high yield and purity and has been used by researchers worldwide.

Scientific Research Applications

2-methyl-4-[2-oxo-2-(1-piperidinyl)ethyl]-4H-[1,2,4]triazolo[1,5-a]benzimidazole has been extensively studied for its potential use as a therapeutic agent in various diseases such as cancer, inflammation, and neurological disorders. In cancer research, this compound has been found to inhibit the growth of cancer cells and induce apoptosis. Inflammation research has shown that this compound can reduce the production of pro-inflammatory cytokines and chemokines. In neurological research, this compound has been found to have neuroprotective effects and improve cognitive function.